Cas no 845790-44-5 (5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID)

• Product Name: 5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID
• CAS No: 845790-44-5
• MF: C₁₁H₁₀ClFO₃
• MW: 244.646706104279
• CID: 989491
• PubChem ID: 2757593
• Update Time: 2025-07-18

5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID
• 5-(4-chloro-3-fluorophenyl)-5-oxopentanoic acid
• PC5299
• 5-(4-Chloro-3-fluorophenyl)-5-oxovalericacid
• MFCD06201694
• DTXSID40373962
• 5-(4-chloro-3-fluoro-phenyl)-5-oxo-pentanoic Acid
• AKOS016022728
• 845790-44-5

• MDL： MFCD06201694
• Inchi： 1S/C11H10ClFO3/c12-8-5-4-7(6-9(8)13)10(14)2-1-3-11(15)16/h4-6H,1-3H2,(H,15,16)
• InChI Key： GWPVAONYRKBXDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 244.03000
• Monoisotopic Mass: 244.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.91670

5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID

Recent Advances in the Study of 5-(4-CHLORO-3-FLUOROPHENYL)-5-OXOVALERIC ACID (CAS: 845790-44-5)

In recent years, 5-(4-Chloro-3-fluorophenyl)-5-oxovaleric acid (CAS: 845790-44-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents on the phenyl ring, along with the oxovaleric acid moiety, makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 5-(4-Chloro-3-fluorophenyl)-5-oxovaleric acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its reactivity under various conditions, providing valuable insights into its potential as a building block for the development of novel therapeutic agents.

One of the most promising applications of 5-(4-Chloro-3-fluorophenyl)-5-oxovaleric acid lies in its role as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For instance, recent publications have highlighted its use in the development of inhibitors for kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases. The compound's ability to interact with these biological targets has been demonstrated through in vitro assays and molecular docking studies, further validating its potential in drug design.

In addition to its applications in drug discovery, 5-(4-Chloro-3-fluorophenyl)-5-oxovaleric acid has also been explored for its potential in chemical biology studies. Researchers have utilized this compound to probe biological pathways and understand the mechanisms of action of various enzymes. Its unique chemical properties make it an ideal candidate for such investigations, offering new avenues for understanding complex biological processes at the molecular level.

Despite the progress made in understanding and utilizing 5-(4-Chloro-3-fluorophenyl)-5-oxovaleric acid, challenges remain in its large-scale production and application. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed to fully realize its potential in the pharmaceutical industry. Future research directions may include the development of greener synthetic routes and the exploration of its derivatives for enhanced bioactivity and selectivity.

In conclusion, 5-(4-Chloro-3-fluorophenyl)-5-oxovaleric acid (CAS: 845790-44-5) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its versatility as an intermediate and its potential in drug discovery and biological studies make it a subject of ongoing interest. Continued research and innovation in this area are expected to yield significant advancements, contributing to the development of new therapeutic agents and a deeper understanding of biological systems.